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Executive Summary
Tetranor-PGFM (9α,11α-dihydroxy-15-oxo-2,3,4,5-tetranor-prostan-1,20-dioic acid) is the

major and most abundant urinary metabolite of prostaglandin F2α (PGF2α), a potent bioactive

lipid mediator. In healthy individuals, tetranor-PGFM serves as a crucial biomarker, providing a

reliable and time-integrated measure of systemic PGF2α production. While the physiological

actions of PGF2α are extensive, influencing processes such as smooth muscle contraction,

luteolysis, and inflammation, tetranor-PGFM itself is generally considered to be a biologically

inactive end-product of PGF2α metabolism. Its primary significance in a physiological context

lies in its utility as a stable and quantifiable indicator of the biosynthesis of its parent

compound. This guide provides an in-depth overview of the biosynthesis and metabolism of

tetranor-PGFM, its normal physiological concentrations, and detailed methodologies for its

quantification.

Biosynthesis and Metabolism of Tetranor-PGFM
The formation of tetranor-PGFM is a multi-step enzymatic process that begins with the release

of arachidonic acid from the cell membrane.
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The synthesis of the precursor molecule, PGF2α, is initiated by the cyclooxygenase (COX)

enzymes.
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PGF2α Biosynthesis Pathway
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Metabolism of PGF2α to Tetranor-PGFM

PGF2α

15-keto-PGF2α

15-hydroxyprostaglandin
dehydrogenase (15-PGDH)

13,14-dihydro-15-keto-PGF2α

15-oxoprostaglandin
Δ13-reductase

Dinor & Tetranor metabolites

β-oxidation & ω-oxidation

Tetranor-PGFM

Further metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Workflow for Tetranor-PGFM
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EIA Workflow for Tetranor-PGFM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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